Cas no 2179114-50-0 (methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate)

• Product Name: methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate
• CAS No: 2179114-50-0
• CID: 4641739
• Update Time: 2025-06-14

methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate

Additional information on methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate

Research Briefing on Methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate (CAS: 2179114-50-0)

Methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate (CAS: 2179114-50-0) is a deuterated derivative of methyl 3-carbamoyl-4-isopropoxybenzoate, a compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, applications, and potential therapeutic implications, based on recent peer-reviewed literature and industry reports.

The compound's deuterated form, featuring a trideuterated isopropoxy group, has been explored primarily for its enhanced metabolic stability and pharmacokinetic properties. Recent studies highlight its role as a key intermediate in the synthesis of deuterated drug candidates, particularly in oncology and neurology. A 2023 Journal of Medicinal Chemistry study demonstrated its utility in improving the half-life of kinase inhibitors by reducing cytochrome P450-mediated metabolism, a common challenge in drug development.

Synthetic routes to methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate have been optimized in recent years. A 2022 Organic Process Research & Development paper detailed a scalable three-step process starting from 4-hydroxy-3-nitrobenzoic acid, with deuterium incorporation achieved via Pd/C-catalyzed hydrogen-deuterium exchange of a propan-2-yl-1,1,1-d3 alcohol intermediate. The reported yield exceeded 78%, with >99% isotopic purity, addressing earlier challenges in deuterium retention during esterification.

Analytical characterization of this compound has advanced significantly. Nuclear magnetic resonance (NMR) studies, particularly 2H-NMR, have provided insights into the dynamic behavior of the deuterated isopropoxy group. These findings, published in a 2023 Magnetic Resonance in Chemistry article, suggest that the deuterium atoms exhibit restricted rotation at physiological temperatures, potentially influencing the compound's binding to biological targets.

In drug discovery applications, methyl 3-carbamoyl-4-((propan-2-yl-1,1,1-d3)oxy)benzoate has shown promise as a building block for PET tracer development. A 2024 ACS Chemical Neuroscience study utilized this compound to synthesize deuterated analogs of σ1 receptor ligands, demonstrating improved blood-brain barrier penetration and reduced radioligand metabolism in primate models. This addresses a critical need for more stable neuroimaging agents.

Ongoing clinical research (as of Q2 2024) is investigating deuterated derivatives incorporating this moiety in Phase I trials for resistant solid tumors. Preliminary data suggest reduced interpatient variability in drug exposure compared to non-deuterated counterparts, though full results remain pending. The compound's role in these developments underscores the growing importance of strategic deuterium incorporation in medicinal chemistry.

Future research directions likely include exploration of this scaffold in PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation platforms, where deuterium's kinetic isotope effects may enhance compound stability without significantly altering target engagement. Computational modeling studies, including recent QM/MM simulations, are providing theoretical support for these applications.